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Introduction

The Sulfinol-D process is a well-established and versatile gas treating technology used for the
removal of acidic components from sour gas streams. It is a hybrid process, combining both a
chemical and a physical solvent, which offers significant advantages in terms of removal
efficiency, energy consumption, and operational flexibility. This document provides detailed
application notes and experimental protocols for the use of Sulfinol-D, with a specific focus on
the selective removal of hydrogen sulfide (H2S).

The Sulfinol-D solvent is a mixture of a secondary amine, diisopropanolamine (DIPA), a
physical solvent, Sulfolane (tetrahydrothiophene dioxide), and water.[1][2] This unique
composition allows for the simultaneous chemical reaction of H2S and carbon dioxide (CO2)
with DIPA and the physical absorption of these acid gases, as well as other sulfur compounds
like mercaptans and carbonyl sulfide (COS), into the Sulfolane.[1][3] While often utilized for
bulk acid gas removal, the operational parameters of the Sulfinol-D process can be adjusted to
favor the selective removal of H2S over COz, which is critical in applications where a specific
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H2S to CO:z ratio is required for downstream processes, such as in the feed to a Claus sulfur
recovery unit.[1][4]

Data Presentation

The performance of the Sulfinol-D process is influenced by various factors including the
composition of the sour gas, operating temperature and pressure, and the solvent circulation
rate. The following tables summarize typical performance data for Sulfinol-D in selective H2S
removal applications.

Table 1: Typical Composition of Sulfinol-D Solvent

Component Typical Concentration (wt%)
Diisopropanolamine (DIPA) 40 - 45%
Sulfolane 40 - 45%
Water 10 - 20%

Table 2: Performance Data for Selective H2S Removal with Sulfinol-D

Parameter Value Reference
H2S Removal Efficiency > 99% [1]
Treated Gas Hz2S Specification < 4 ppmv [1]
CO:2 Slip Variable, can be optimized [4]

o Moderate, dependent on
H2S Selectivity ) - [1][4]
operating conditions

Operating Pressure Wide range, up to 80 bar [1]
Lean Solvent Temperature 45 -50°C [5]
Acid Gas Loading Capacity High [2]

Table 3: Comparison of Sulfinol-D with other Solvents
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H2S Removal CO2 Co- Key Key
Solvent o . .
Efficiency absorption Advantages Disadvantages
High acid gas Lower H2S
] loading, good for  selectivity
Sulfinol-D > 99% Moderate
mercaptan compared to
removal. tertiary amines.
High H2S Lower acid gas
Aqueous MDEA > 98% Low o ] )
selectivity. loading capacity.
High energy
) ) o consumption for
Aqueous MEA > 99% High High reactivity. )
regeneration,
corrosive.

Experimental Protocols

The following protocols outline the methodology for evaluating the performance of Sulfinol-D for
selective H2S removal in a laboratory or pilot plant setting.

Protocol 1: Experimental Setup for Selective H2S
Absorption

A typical experimental setup for evaluating the selective absorption of H2S consists of a gas
delivery system, a gas-liquid contactor (e.g., a packed column or a stirred tank reactor), a
solvent regeneration system, and analytical instrumentation for gas and liquid phase analysis.

1. Gas Delivery System:

e Mass flow controllers are used to accurately blend a synthetic sour gas mixture containing
known concentrations of H2S, COz, and a carrier gas (e.g., nitrogen).

2. Gas-Liquid Contactor:

» A packed column with a known packing material and height is commonly used to simulate
industrial absorption towers.
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e The temperature and pressure of the contactor should be carefully controlled to match the
desired operating conditions.

3. Solvent Regeneration System:

o Areboiler is used to heat the rich solvent to strip the absorbed acid gases.
e Acondenser is used to cool the overhead vapors and recover any vaporized solvent.

4. Analytical Instrumentation:

o Gas chromatographs (GC) equipped with a thermal conductivity detector (TCD) and/or a
flame photometric detector (FPD) are used to analyze the composition of the inlet and outlet
gas streams.

o Wet chemistry methods or specialized analyzers can be used to determine the H2S and CO:
loading in the lean and rich solvent.

Protocol 2: Procedure for Performance Evaluation

o Solvent Preparation: Prepare the Sulfinol-D solvent with the desired composition by mixing
the appropriate amounts of DIPA, Sulfolane, and deionized water.

e System Startup:
o Circulate the lean Sulfinol-D solvent through the contactor and regeneration system.
o Establish the desired operating temperature and pressure in the contactor.

o Introduce the synthetic sour gas mixture into the bottom of the contactor at a controlled
flow rate.

o Steady-State Operation: Allow the system to reach steady-state, which is typically indicated
by stable outlet gas concentrations and solvent loadings.

o Sampling and Analysis:

o Collect samples of the inlet and outlet gas streams and analyze their composition using
gas chromatography.

o Collect samples of the lean and rich solvent and determine their acid gas loadings.
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» Data Calculation:
o H2S Removal Efficiency (%):((H2S_inlet - H2S_outlet) / H2S_inlet) * 100
o COz Co-absorption (Slip) (%):(CO2_outlet / CO2_inlet) * 100

o H2S Selectivity: Acommon measure is the ratio of the moles of H2S absorbed to the moles
of CO2z absorbed.

Protocol 3: Analytical Methods

o Gas Phase Analysis:

o ASTM D4084: Standard Test Method for Analysis of Hydrogen Sulfide in Gaseous Fuels
(Lead Acetate Reaction Rate Method).

o Gas Chromatography (GC): A GC with a suitable column and detector (TCD or FPD) can
be used for the simultaneous analysis of H2S and COa.

e Liquid Phase Analysis:

o Titration Methods: Acid-base titration can be used to determine the total acid gas loading
in the solvent.

o lon Chromatography: Can be used to determine the concentration of different ionic
species in the solvent.

Mandatory Visualizations
Sulfinol-D Process Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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